Cas no 194209-18-2 (1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-one)

1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-one structure

194209-18-2 structure

Product Name:1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-one

CAS No:194209-18-2

MF:C₅H₇N₃O

MW:125.128580331802

MDL:MFCD18829125

CID:116542

PubChem ID:10796745

Update Time:2025-04-18

1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- Ethanone,1-(1-methyl-1H-1,2,3-triazol-5-yl)-
- Ethanone, 1-(1-methyl-1H-1,2,3-triazol-5-yl)- (9CI)
- AKOS023876077
- F86562
- SY204440
- 194209-18-2
- MFCD18829125
- CHEMBL4577201
- 1-(3-methyltriazol-4-yl)ethanone
- Ethanone,1-(1-methyl-1H-1,2,3-triazol-5-yl)-(9ci)
- Z1216849080
- SCHEMBL17541003
- 1-(1-Methyl-1H-1,2,3-triazol-5-yl)ethanone
- 1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-one
- EN300-224473
- MDL： MFCD18829125
- Inchi： 1S/C5H7N3O/c1-4(9)5-3-6-7-8(5)2/h3H,1-2H3
- InChI Key： OUEAKYQSJVMRDM-UHFFFAOYSA-N
- SMILES： O=C(C)C1=CN=NN1C

Computed Properties

Exact Mass: 125.05901
Monoisotopic Mass: 125.058911855g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 125
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 47.8Å²

Experimental Properties

PSA: 47.78

1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM513137-1g	1-(1-Methyl-1H-1,2,3-triazol-5-yl)ethanone	194209-18-2	97%	1g	$877	2022-09-29
TRC	M328040-10mg	1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-one	194209-18-2		10mg	$ 92.00	2023-09-07
TRC	M328040-50mg	1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-one	194209-18-2		50mg	$ 299.00	2023-09-07
TRC	M328040-100mg	1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-one	194209-18-2		100mg	$ 448.00	2023-09-07
Enamine	EN300-224473-0.05g	1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-one	194209-18-2	95%	0.05g	$212.0	2024-06-20
Enamine	EN300-224473-0.1g	1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-one	194209-18-2	95%	0.1g	$317.0	2024-06-20
Enamine	EN300-224473-0.25g	1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-one	194209-18-2	95%	0.25g	$452.0	2024-06-20
Enamine	EN300-224473-0.5g	1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-one	194209-18-2	95%	0.5g	$713.0	2024-06-20
Enamine	EN300-224473-1.0g	1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-one	194209-18-2	95%	1.0g	$914.0	2024-06-20
Enamine	EN300-224473-2.5g	1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-one	194209-18-2	95%	2.5g	$1791.0	2024-06-20

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